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ARP-100, chemically known as 2-[((1,1'-Biphenyl)-4-ylsulfonyl)-(1-methylethoxy)amino]-N-

hydroxyacetamide, is a synthetic biphenylsulfonamide-based inhibitor that selectively targets the S1' pocket

of MMP-2 [1] [2] [3]. Its primary mechanism involves potent inhibition of MMP-2, which plays a crucial

role in degrading type IV collagen in the basement membrane, a key step in tumor cell invasion and

metastasis [1] [4].

The table below summarizes the inhibitory profile of ARP-100 against various matrix metalloproteinases,

demonstrating its high selectivity for MMP-2:

Table 1: Inhibitory Profile of ARP-100 Against Matrix Metalloproteinases

Target Enzyme IC₅₀ Value Selectivity Relative to MMP-2

MMP-2 12 nM [1] [2] [4] -

MMP-9 200 nM [1] [2] [5] ~17-fold less selective

MMP-3 4.5 μM [1] [2] [5] ~375-fold less selective

MMP-1 >50 μM [1] [2] [5] >4,000-fold less selective

MMP-7 >50 μM [1] [2] [5] >4,000-fold less selective

This high selectivity makes ARP-100 a superior pharmacological tool for dissecting the specific role of

MMP-2 in complex biological processes, minimizing off-target effects that can confound experimental
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results.

Experimental Protocols and Applications

In Vitro Matrigel Invasion Assay

A primary application of ARP-100 is in studying tumor cell invasion through a simulated extracellular

matrix.

Cell Line: HT1080 human fibrosarcoma cells are commonly used [1] [4] [3].
Materials: Matrigel-coated transwell or invasion chambers, cell culture medium, ARP-100 stock

solution, and appropriate controls [1].
ARP-100 Treatment Preparation:

Prepare a fresh stock solution of ARP-100 in DMSO at a high concentration (e.g., 10-100 mM)
[2] [5].

Dilute the stock solution in serum-free cell culture medium to the final working concentration of
50 nM immediately before use. Ensure the final DMSO concentration is low (e.g., <0.1%) to

avoid cytotoxicity [1] [5].
Procedure:

Seed HT1080 cells onto the upper chamber of the Matrigel-coated insert in serum-free medium
containing 50 nM ARP-100 [1].

Place the chamber into a well containing medium with a chemoattractant (e.g., 10% fetal bovine
serum).

Incubate the cells for 24 hours at 37°C in a 5% CO₂ atmosphere [1].
After incubation, carefully remove non-invading cells from the upper surface of the membrane

with a cotton swab.
Fix and stain the cells that have invaded through the Matrigel to the lower surface of the

membrane.
Count the number of invaded cells under a microscope or quantify using other methods.

Expected Outcome: Treatment with 50 nM ARP-100 is expected to cause a significant reduction
in the total number of invasive elongations and invaded cells compared to the vehicle control

group, indicating inhibition of MMP-2-dependent invasion [1].

Cell-Free MMP Enzyme Activity Assay

ARP-100 can be used to determine IC₅₀ values and validate its selectivity in biochemical assays.
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General Protocol:
Incubate the purified recombinant MMP enzyme (e.g., MMP-2, MMP-9) with a fluorogenic or
colorimetric substrate in a suitable reaction buffer.

Add ARP-100 across a range of concentrations (e.g., from low nanomolar to micromolar).
Measure the enzyme activity by monitoring the change in fluorescence or absorbance over

time.
Calculate the percentage of inhibition and determine the IC₅₀ value using non-linear regression

analysis.

Formulation and Handling Guidelines

Proper preparation and storage of ARP-100 are critical for experimental reproducibility.

Table 2: Stock Solution Preparation and Storage

Parameter Recommendation

Molecular Weight 364.42 g/mol [1] [2] [4]

CAS Number 704888-90-4 [1] [2] [4]

Chemical Formula C₁₇H₂₀N₂O₅S [1] [2] [4]

Solubility in DMSO ~73-100 mg/mL (~200-274 mM) [1] [2]

Storage (Powder) -20°C, desiccated [2] [4]

Storage (Stock
Solution)

-20°C or -80°C for long-term storage; avoid repeated freeze-thaw cycles [2]

[5]

In Vivo Formulation (for animal studies)

While specific in vivo protocols were not detailed in the search results, suppliers provide validated

formulations for animal studies. One such formulation is:

5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O [1] [2]
Preparation Method:
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Add 50 µL of a clarified 73 mg/mL DMSO stock solution to 400 µL of PEG300 and mix evenly.

Add 50 µL of Tween-80 to the mixture and mix evenly.
Add 500 µL of double-distilled water (ddH₂O) to adjust the volume to 1 mL.

The mixed solution should be used immediately for optimal results [1].

Visual Summaries

To better understand ARP-100's selectivity and application, the following diagrams provide a visual

summary.

High Potency Moderate Inhibition Weak or No Inhibition

ARP-100

MMP-2

  IC₅₀ = 12 nM

MMP-9

  IC₅₀ = 200 nM

MMP-1

  IC₅₀ >50 µM

MMP-3

  IC₅₀ = 4.5 µM

MMP-7

  IC₅₀ >50 µM

Click to download full resolution via product page

Diagram 1: Selectivity Profile of ARP-100. This diagram visualizes the potent inhibition of MMP-2 by ARP-

100 and its significantly weaker activity against other MMPs, highlighting its high selectivity [1] [2].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.selleckchem.com/products/arp-100.html
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-body-img
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.selleckchem.com/products/arp-100.html
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOorBmfmv3jYF3J8qQtqUVJI5HB6yLcl6iv64uVUs8oJx3Q0BkCnh
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Seed HT1080 cells on
Matrigel-coated insert

Add 50 nM ARP-100
in serum-free medium

Lower chamber:
Medium with chemoattractant

Incubate for 24 hours

Fix, stain, and count
invaded cells

Outcome: Significant reduction
in cell invasion

Click to download full resolution via product page

Diagram 2: In Vitro Invasion Assay Workflow. This flowchart outlines the key steps for assessing the anti-

invasive effects of ARP-100 using a Matrigel-based assay with HT1080 cells [1] [5].

Important Notes for Researchers

Specificity Consideration: While ARP-100 is selective for MMP-2 over several other MMPs, its
potential effects on other, less common metalloproteinases should be considered when interpreting

results. Appropriate controls are essential.
Cell Line Variability: The anti-invasive effect of ARP-100 has been demonstrated in HT1080

fibrosarcoma cells [1]. Efficacy may vary depending on the cell line used, as different lines can
express varying levels and profiles of MMPs.
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Fresh Preparation: For all cell-based assays, fresh dilutions of ARP-100 from stock solutions should

be prepared immediately before use to ensure activity and validity of results [1].
Handling Precautions: ARP-100 is intended for research use only and not for human consumption

[2] [4] [5]. Standard laboratory safety practices should be followed when handling the compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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